Cas no 372198-49-7 (5-Cyano-2-methylbenzene-1-sulfonyl chloride)

• Product Name: 5-Cyano-2-methylbenzene-1-sulfonyl chloride
• CAS No: 372198-49-7
• MF: C₈H₆ClNO₂S
• MW: 215.6567
• MDL: MFCD09741164
• CID: 4646605
• PubChem ID: 16794335
• Update Time: 2025-06-08

5-Cyano-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2-methylbenzene-1-sulfonyl chloride
• 5-cyano-2-methylbenzenesulfonyl chloride
• HDCNLHWRDPSBDB-UHFFFAOYSA-N
• FCH5485493
• NE14381
• 5-cyano-2-methyl-benzenesulfonylchloride
• Benzenesulfonyl chloride, 5-cyano-2-methyl-
• AK00799154
• SCHEMBL3079216
• 5-cyano-2-methylbenzenesulfonylchloride
• XPA19849
• 5-Cyano-2-methyl-benzenesulfonyl chloride
• DB-168965
• MFCD09741164
• CS-0130481
• 372198-49-7
• Z278196496
• EN300-77884
• AKOS008099601
• AS-65761
• C77598
• SY191785
• 5-Cyano-2-methylbenzene-1-sulfonyl chloride

• MDL： MFCD09741164
• Inchi： 1S/C8H6ClNO2S/c1-6-2-3-7(5-10)4-8(6)13(9,11)12/h2-4H,1H3
• InChI Key： HDCNLHWRDPSBDB-UHFFFAOYSA-N
• SMILES： ClS(C1C([H])=C(C#N)C([H])=C([H])C=1C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 214.9807773g/mol
• Monoisotopic Mass: 214.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3
• XLogP3: 2